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Compound of Interest

Compound Name: Aluminum tert-butoxide

CAS No.: 556-91-2

Cat. No.: B045353

Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This document provides an in-depth overview of the chemical properties, structure, synthesis,

and key applications of aluminum tert-butoxide (Al(OtBu)3). The information is compiled to

serve as a technical resource, with a focus on quantitative data, detailed experimental

protocols, and structural elucidation.

Executive Summary
Aluminum tert-butoxide is a bulky, solid alkoxide widely utilized in organic synthesis as a

selective base and Lewis acid catalyst. Its primary applications include the Oppenauer

oxidation of secondary alcohols to ketones and the Meerwein-Ponndorf-Verley (MPV) reduction

of ketones and aldehydes. Its utility stems from its moderate reactivity, high selectivity, and

solubility in common organic solvents. Structurally, it exists predominantly as a dimer, featuring

both terminal and bridging tert-butoxy groups, which dictates its chemical behavior. This guide

details its physical and spectroscopic properties, provides protocols for its synthesis and a key

catalytic application, and illustrates its structure and reaction mechanisms.
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Chemical and Physical Properties
Aluminum tert-butoxide is a white to off-white crystalline powder that is highly sensitive to

moisture and air.[1][2] It is soluble in many organic solvents such as benzene, toluene, and

ethers.[2][3] Due to its hygroscopic nature, it must be handled under inert atmosphere

conditions to prevent hydrolysis.[1]

Table 2.1: Physical and Chemical Properties of
Aluminum Tert-Butoxide

Property Value Citations

Chemical Formula C₁₂H₂₇AlO₃ [3][4]

Molecular Weight 246.32 g/mol [2][3][4]

CAS Number 556-91-2 [3][4]

Appearance White to gray powder or crystal

Melting Point ~241 °C [3]

Boiling Point 156 °C at 2 mmHg [3]

Density 1.025 g/cm³ [3]

Solubility

Very soluble in benzene,

toluene, xylene, and alcohols.

Insoluble in water.

[1][2][3]

Sensitivity Air and moisture sensitive. [1][2]

Primary Hazards

Flammable solid, Corrosive

(causes severe skin burns and

eye damage).

[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of aluminum tert-butoxide,

confirming its structure and purity.
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Table 3.1: Spectroscopic Data for Aluminum Tert-
Butoxide

Technique Data Citations

¹H NMR

Due to the dimeric structure in

solution, two distinct signals for

the tert-butoxy protons

(bridging and terminal) are

expected.

[5]

¹³C NMR

Signals corresponding to the

quaternary and methyl carbons

of the tert-butoxy groups are

observed. A spectrum

recorded in DMSO-d6 is

available.

[6]

IR

Key absorption bands include

C-H stretching and bending

modes of the methyl groups,

C-O stretching, and Al-O

stretching frequencies. The Al-

O-Al linkage in related

alkoxides shows absorption

near 990 cm⁻¹.

[7]

²⁷Al NMR

Studies on related aluminum

alkoxides show that the

coordination environment of

the aluminum atom can be

investigated, with different

chemical shifts corresponding

to tetrahedral and higher

coordination states.

[1]

Structure and Reactivity
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In non-coordinating solvents, aluminum tert-butoxide exists as a dimer, [Al(OtBu)3]₂.[5] This

structure features two aluminum atoms bridged by two tert-butoxy groups, with each aluminum

atom also bonded to two terminal tert-butoxy groups. This arrangement results in one four-

coordinate and one six-coordinate aluminum center, or more commonly, two five-coordinate

aluminum centers in a distorted trigonal bipyramidal geometry. The bulky tert-butyl groups play

a significant role in determining the degree of polymerization; less sterically hindered alkoxides

like aluminum isopropoxide exist as tetramers.

The Lewis acidic nature of the aluminum center is central to its reactivity. It coordinates to

carbonyl oxygen atoms, activating them towards nucleophilic attack or, in the case of the

Oppenauer oxidation, hydride transfer.

Caption: Dimeric structure of aluminum tert-butoxide.

Experimental Protocols
Synthesis of Aluminum Tert-Butoxide
This protocol is adapted from Organic Syntheses, a reliable source for preparative organic

chemistry methods.

Reaction: 2 Al + 6 tBuOH ⟶ 2 Al(OtBu)₃ + 3 H₂

Materials:

Aluminum shavings (64 g, 2.37 gram atoms)

Dry tert-butyl alcohol (444 g, 563 mL, 6.0 moles)

Mercuric chloride (approx. 0.4 g)

Dry benzene (200 mL)

Dry ether (1 L)

Undried ether (35 mL)

Aluminum tert-butoxide (5-10 g for initiation)
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Procedure:

A 2-L round-bottomed flask is fitted with a reflux condenser protected by a calcium chloride

tube.

The flask is charged with 64 g of aluminum shavings, 200 g (254 mL, 2.7 moles) of dry tert-

butyl alcohol, and 5–10 g of aluminum tert-butoxide to initiate the reaction.

The mixture is heated to boiling on a steam bath. Approximately 0.4 g of mercuric chloride is

added, and the flask is shaken vigorously.

Heating is continued. The reaction mixture will turn from clear to milky and then to black, with

the evolution of hydrogen.

Once the mixture is black, heating is stopped. The reaction is allowed to proceed for one

hour without external heating.

An additional 244 g (309 mL, 3.3 moles) of dry tert-butyl alcohol and 200 mL of dry benzene

are added.

The reaction will commence again with gentle heating and continue vigorously. After about 2

hours, the reaction subsides, and the mixture is refluxed for 10 hours.

Benzene and unreacted tert-butyl alcohol are removed by distillation, with the final traces

removed under reduced pressure (10–30 mm).

One liter of dry ether is added, and the solid aluminum tert-butoxide is dissolved by

refluxing.

After cooling, 35 mL of undried ether is added, followed by vigorous shaking. This step

precipitates residual aluminum and aluminum hydroxide.

The solution is allowed to stand for 2 hours and then centrifuged for 30 minutes to remove

solids.

The solvent is removed from the clear supernatant by distillation, with the final traces

removed under reduced pressure.
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The product is crushed with a spatula in the flask after cooling under a calcium chloride tube

and transferred to a moisture-sealed bottle.

Yield: 394–418 g.
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Caption: Workflow for the synthesis of aluminum tert-butoxide.
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Oppenauer Oxidation of Cholesterol
This protocol, adapted from Organic Syntheses, demonstrates a key application of aluminum
tert-butoxide in the oxidation of a secondary alcohol to a ketone.[8]

Reaction: Cholesterol + Acetone --(Al(OtBu)₃, Benzene)--> Cholestenone + Isopropanol

Materials:

Cholesterol (100 g)

Acetone (750 mL)

Benzene (1 L)

Aluminum tert-butoxide (80 g) in 500 mL of dry benzene

Procedure:

A 5-L round-bottomed flask is equipped with a reflux condenser and a calcium chloride tube.

The flask is charged with 100 g of cholesterol, 750 mL of acetone, and 1 L of benzene.

The mixture is heated to boiling in an oil bath maintained at 75–85 °C.

A solution of 80 g of aluminum tert-butoxide in 500 mL of dry benzene is added in one

portion to the boiling solution.[8]

The mixture turns cloudy and then develops a yellow color within 10–15 minutes.

Gentle boiling is continued for 8 hours.

The mixture is cooled and treated with 200 mL of water.

The mixture is steam-distilled to remove acetone, benzene, and the resulting tert-butanol

and isopropanol.

The residual oil is dried under reduced pressure on a steam bath.
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The crude product is crystallized from an acetone-methanol mixture.

The mixture is allowed to stand at 0 °C for one day.

The product is collected by filtration, washed with ice-cold methanol, and dried under

vacuum.

Yield: 70–81 g of cholestenone.[8]
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Caption: Mechanism of the Oppenauer Oxidation.
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Applications in Drug Development and Organic
Synthesis
Aluminum tert-butoxide is a valuable reagent in the synthesis of complex molecules,

including natural products and active pharmaceutical ingredients.

Oppenauer Oxidation: This is a mild and selective method for oxidizing secondary alcohols

to ketones.[9] It is particularly useful for substrates that are sensitive to acid or other harsh

oxidizing agents, such as those containing double bonds, amines, or sulfides.[10] Its

application in steroid synthesis is a classic example.[9]

Meerwein-Ponndorf-Verley (MPV) Reduction: The reverse of the Oppenauer oxidation, the

MPV reduction, selectively reduces aldehydes and ketones to the corresponding alcohols

using a sacrificial alcohol (like isopropanol) and an aluminum alkoxide catalyst.[11] It is

highly chemoselective, leaving other reducible functional groups like esters, nitro groups,

and alkenes intact.

Catalysis: As a strong Lewis acid, it can catalyze various other reactions, including aldol

condensations and rearrangements.[1]

Precursor for Materials: It serves as a precursor for the synthesis of aluminum oxide (Al₂O₃)

films and coatings via sol-gel or chemical vapor deposition processes.

Safety and Handling
Aluminum tert-butoxide is a hazardous chemical that requires careful handling.

Flammability: It is a flammable solid. Keep away from heat, sparks, and open flames.[4]

Corrosivity: It causes severe skin burns and eye damage.[4]

Reactivity: It reacts violently with water, releasing flammable gases. It is incompatible with

strong acids and oxidizing agents.[1]

Handling: Always handle in a chemical fume hood using appropriate personal protective

equipment (PPE), including chemical safety goggles, gloves, and protective clothing. It
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should be stored in a dry, cool, and well-ventilated place in a tightly sealed container,

preferably under an inert atmosphere.[1]

By understanding the properties, structure, and reactivity outlined in this guide, researchers

can effectively and safely utilize aluminum tert-butoxide in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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